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Compound of Interest

Compound Name: (2-Mercaptoethyl)cyclohexanethiol

Cat. No.: B12655978

Disclaimer: There is a significant lack of specific safety, handling, and toxicological data for (2-
Mercaptoethyl)cyclohexanethiol in the public domain. This guide has been compiled using
data for the structurally analogous and closely related compound, Cyclohexanethiol (CAS No.
1569-69-3). It is crucial to handle (2-Mercaptoethyl)cyclohexanethiol with, at a minimum, the
same precautions as Cyclohexanethiol. All users must perform a thorough risk assessment
before handling this compound and consult any available supplier-specific Safety Data Sheets
(SDS).

Executive Summary

This technical document provides a comprehensive overview of the safety and handling
precautions for (2-Mercaptoethyl)cyclohexanethiol, with data extrapolated from its surrogate,
Cyclohexanethiol. This guide is intended for researchers, scientists, and professionals in drug
development. Thiols are recognized for their potent and often unpleasant odors and present
various health hazards. Strict adherence to the safety protocols detailed herein is paramount to
mitigate risks in both laboratory and industrial environments.

Hazard Identification and Classification

Cyclohexanethiol is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The following table outlines its
hazard classifications.

Table 1. GHS Classification for Cyclohexanethiol
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapour.[1]
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[2]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin.
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[1]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation 2 2]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[1][2]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation.[1][2]

Signal Word:Warning[3] or Danger[1][4]

Physicochemical Properties

A thorough understanding of a chemical's physicochemical properties is fundamental for its
safe handling, storage, and use.

Table 2: Physicochemical Properties of Cyclohexanethiol
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Property

Value

Molecular Formula

CeH12S[3][5][6]

Molar Mass 116.22 g/mol [3][4][6]

Colorless liquid with a strong, unpleasant odor.
Appearance

[31[6][7]
Boiling Point 158-160 °C (316-320 °F)[4][5][6]
Melting Point -30 °C[5]
Flash Point 43 °C (109.4 - 110 °F) (closed cup)[4][8]
Density 0.95 g/mL at 25 °C[4][5][6]

Vapor Density

4.0 (Air = 1)[4]

Vapor Pressure

10.3 mmHg at 37.7 °C[4][5]

Solubility in Water

Insoluble[3][5][7]

Solubility in Other Solvents

Soluble in Ether, Benzene, Acetone, Chloroform.

[3]

Toxicological Information

The available toxicological data for Cyclohexanethiol is limited.

Table 3: Toxicological Data for Cyclohexanethiol

Test Species Route Value

LDso Mice Injected 316 mg/kg[6]

LDso Rat (male and female)  Oral 1220 mg/kg[9]

LCso Rat (male and female)  Inhalation >6-13.3mgll- (4h)

[9]

Experimental Workflow and Handling Procedures
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As specific experimental protocols for (2-Mercaptoethyl)cyclohexanethiol are not available,
this section details a generalized workflow for the safe handling of hazardous liquid thiols.

General Workflow for Handling Hazardous Thiols

Preparation Phase

Review SDS

Don PPE

Prepare Fume Hood

Assemble Equipment

Handling Phase

Inert Atmosphere Transfer

——————————————————————————— Perform Experiment

Spill, Fire, or Exposure Monitor Reaction

Cleanup & Disposal Phase

Alert Supervisor/Safety Officer Administer First Aid

Quench Reaction

A

Segregate Waste

A\

[Decontaminate Glasswara

Y

Dispose of Waste
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Caption: A logical workflow for the safe handling of hazardous thiols in a laboratory setting.

Risk Assessment and Preparation

Review Safety Data Sheet (SDS): Prior to commencing any work, meticulously review the
SDS for Cyclohexanethiol.

Designated Work Area: All manipulations of this compound must be performed within a
certified and properly functioning chemical fume hood.[10][11]

Personal Protective Equipment (PPE): Ensure the correct selection and fit of appropriate
PPE, including:

o

Nitrile or neoprene gloves.[3]

[¢]

Chemical safety goggles and a face shield.[3]

[¢]

A flame-resistant laboratory coat.

[e]

Fully enclosed, chemical-resistant footwear.

Spill Preparedness: A spill kit must be readily accessible. For thiols, this should contain an
inert absorbent material and a deactivating solution, such as a fresh solution of sodium
hypochlorite.

Handling and Experimental Use

Static Electricity: To prevent ignition from static discharge, all containers and transfer
equipment must be grounded and bonded.[3] Employ only non-sparking tools.[3]

Inert Atmosphere: As the compound may be sensitive to air, handle it under an inert
atmosphere, such as nitrogen or argon.[1]

Chemical Transfers: Utilize a syringe or cannula for transferring the liquid to minimize the
release of vapors. Avoid pouring in an open laboratory environment.
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e Heating: If heating is required, use a precisely controlled heating source like a heating
mantle or an oil bath situated inside the fume hood. Open flames are strictly prohibited.[8]

e Reaction Systems: Whenever feasible, conduct all reactions within a closed system.

Waste Management and Disposal

o Waste Segregation: All waste materials containing the thiol must be collected in a
designated, sealed, and clearly labeled waste container.

o Decontamination: Thoroughly decontaminate all glassware and equipment that has been in
contact with the thiol using a suitable deactivating solution before its removal from the fume
hood.

» Disposal Protocol: Dispose of all chemical waste in accordance with your institution's
hazardous waste management program.[3] Do not dispose of this chemical down the drain.
[11]

Emergency Response Procedures

¢ Inhalation: Immediately move the exposed individual to an area with fresh air. If breathing is
labored, provide supplemental oxygen. Seek prompt medical attention.[3]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
copious amounts of soap and water for a minimum of 15 minutes. Seek medical attention.[3]

+ Eye Contact: Immediately flush the eyes with a large volume of water for at least 15 minutes,
ensuring to lift the upper and lower eyelids. If contact lenses are present and can be easily
removed, do so. Seek immediate medical attention.[3]

 Ingestion: Do not induce vomiting. Rinse the mouth thoroughly with water. Seek immediate
medical attention.[3]

e Spills: In the event of a spill, evacuate the immediate area. For minor spills contained within
a fume hood, use an inert absorbent to contain the liquid. For major spills, or any spill that
occurs outside of a fume hood, evacuate the laboratory and activate your institution's
emergency response team.[3]
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Storage and Chemical Incompatibility

Correct storage practices are essential for maintaining the chemical's integrity and preventing
hazardous reactions.

o Storage Conditions: Store in a cool, dry, and well-ventilated location, shielded from direct
sunlight.[3] The container should be kept tightly sealed and under an inert atmosphere.[1] It
is recommended to store this chemical in a designated flammable liquids cabinet.

» Incompatible Materials: Avoid contact with strong oxidizing agents, reducing agents, strong
acids, and alkali metals.[2]

Fire and Explosion Hazard

Cyclohexanethiol is a flammable liquid and poses a fire and explosion risk.

» Suitable Extinguishing Media: For fires involving this chemical, use dry chemical, foam, or
carbon dioxide.[3] The use of water is not recommended as it may cause the fire to spread.

[3]

» Firefighting Precautions: Firefighters must wear a self-contained breathing apparatus
(SCBA) and full protective clothing. The vapors are denser than air and can travel to an
ignition source, leading to a flashback. Containers are at risk of exploding when exposed to
heat.[3]

e Hazardous Combustion Products: The combustion of this material may generate toxic and
irritating gases, including sulfur oxides and carbon oxides.[3]

Conclusion

Although specific safety and toxicological data for (2-Mercaptoethyl)cyclohexanethiol are not
currently available, the information derived from its surrogate, Cyclohexanethiol, clearly
indicates that it is a hazardous substance that demands meticulous handling. It is imperative
that all personnel receive comprehensive training on the procedures outlined in this guide and
any accompanying safety data sheets before engaging in work with this or similar thiol
compounds. A thorough, substance-specific risk assessment must be conducted before any
use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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